N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-furamide

• Molecular Formula: C17H14N2O2S
• Molecular Weight: 310.4 g/mol
• IUPAC Name: N-(1-methyl-4,5-dihydrobenzo[e][1,3]benzothiazol-2-ylidene)furan-2-carboxamide
• InChI: InChI=1S/C17H14N2O2S/c1-19-15-12-6-3-2-5-11(12)8-9-14(15)22-17(19)18-16(20)13-7-4-10-21-13/h2-7,10H,8-9H2,1H3
• InChI Key: OMGDWZISLRHDRX-UHFFFAOYSA-N
• SMILES: CN1C2=C(CCC3=CC=CC=C32)SC1=NC(=O)C4=CC=CO4

Description

N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-furamide, also known as MNTF, is a synthetic compound that has been widely used in scientific research. MNTF is a thiazole-based compound that has shown potential in various biological studies, including its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-furamide involves the inhibition of the activity of the enzyme phosphodiesterase-4 (PDE4). PDE4 is an enzyme that is involved in the degradation of cyclic adenosine monophosphate (cAMP), a molecule that plays a crucial role in various biological processes. By inhibiting PDE4 activity, N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-furamide increases the levels of cAMP, leading to various physiological effects.
Biochemical and Physiological Effects:
N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-furamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the proliferation of cancer cells, inhibit the production of pro-inflammatory cytokines, and improve cognitive function. N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-furamide has also been shown to have antioxidant properties, which may help in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-furamide in lab experiments is its ability to inhibit PDE4 activity, which can be useful in studying the role of cAMP in various biological processes. However, N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-furamide has limitations in terms of its solubility and stability, which may affect its effectiveness in certain experiments.

Future Directions

There are several future directions for the use of N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-furamide in scientific research. One potential direction is the development of N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-furamide-based fluorescent probes for the detection of metal ions. Another direction is the use of N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-furamide in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Additionally, further studies are needed to investigate the potential of N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-furamide in the treatment of cancer and inflammation.
Conclusion:
In conclusion, N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-furamide is a synthetic compound that has shown potential in various biological studies. Its mechanism of action involves the inhibition of PDE4 activity, leading to various physiological effects. N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-furamide has advantages and limitations in lab experiments, and there are several future directions for its use in scientific research.

Synthesis Methods

The synthesis of N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-furamide involves the reaction of 2-furoic acid with 4,5-dihydronaphthalene-1-carbaldehyde, followed by the reaction of the resulting compound with thiosemicarbazide. The final product is obtained by the reaction of the intermediate compound with methyl iodide.

Scientific Research Applications

N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-furamide has been widely used in scientific research due to its potential in various biological studies. N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-furamide has shown potential in the treatment of cancer, neurodegenerative diseases, and inflammation. It has also been used as a fluorescent probe for the detection of metal ions.